2-(3-Bromoimidazo[1,2-a]pyridin-2-yl)acetonitrile

• IUPAC Name: 2-(3-bromoimidazo[1,2-a]pyridin-2-yl)acetonitrile
• InChI: InChI=1S/C9H6BrN3/c10-9-7(4-5-11)12-8-3-1-2-6-13(8)9/h1-3,6H,4H2
• InChI Key: LVHBQMKKBTUEDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=C(N2C=C1)Br)CC#N
• Molecular Formula: C9H6BrN3
• Molecular Weight: 236.07 g/mol
• CAS RN: 896094-88-5

Description

2-(3-Bromoimidazo[1,2-a]pyridin-2-yl)acetonitrile is a compound that belongs to the class of fused nitrogen-bridged heterocyclic compounds known as imidazo[1,2-a]pyridines. These compounds are crucial target products and key intermediates in the synthesis of various drugs and promising drug candidates.

Synthesis Analysis

The synthesis of 2-(3-Bromoimidazo[1,2-a]pyridin-2-yl)acetonitrile can be achieved from α-bromoketones and 2-aminopyridine under different reaction conditions. N-(Pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from α-bromoketones and 2-aminopyridine. The reaction conditions were mild and metal-free.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 2-(3-Bromoimidazo[1,2-a]pyridin-2-yl)acetonitrile include the formation of N-(Pyridin-2-yl)amides in toluene via C–C bond cleavage promoted by I2 and TBHP. 3-bromoimidazopyridines were obtained in ethyl acetate via one-pot tandem cyclization/bromination when only TBHP was added.

Scientific Research Applications

Synthesis and Chemical Reactions

• Hydroamination and Aminooxygenation : Research has demonstrated aqueous syntheses of methylimidazo[1,2-a]pyridines without any deliberate addition of catalyst. With acetonitrile as a solvent, Ag-catalyzed intramolecular aminooxygenation produced imidazo[1,2-a]pyridine-3-carbaldehydes in moderate to good yields, highlighting a route for synthesizing derivatives of imidazo[1,2-a]pyridine, which could be relevant for compounds like 2-(3-Bromoimidazo[1,2-a]pyridin-2-yl)acetonitrile (Darapaneni Chandra Mohan, Sadu Nageswara Rao, & S. Adimurthy, 2013).

• Dehydrogenative sp3-sp2 Coupling : An iron-catalyzed dehydrogenative sp3-sp2 coupling of acetonitrile and 2-arylimidazo[1,2-a]pyridine was developed, serving as a novel approach toward heteroarylacetonitriles. This method facilitated fast access to pharmaceuticals directly from the heteroarylacetonitriles, demonstrating the chemical versatility of acetonitrile derivatives (H. Su, Luyao Wang, Honghua Rao, & Hao Xu, 2017).

Novel Synthesis Methods

• Ionic Liquid Promoted Synthesis : The synthesis of 3-aminoimidazo[1,2-a]pyridines in the presence of the ionic liquid 1-butyl-3-methylimidazolium bromide [bmim]Br was reported, highlighting an environmentally friendly approach with easy separation and reuse of the ionic liquid. This method underscores the importance of green chemistry principles in synthesizing compounds potentially related to 2-(3-Bromoimidazo[1,2-a]pyridin-2-yl)acetonitrile (A. Shaabani, Ebrahim Soleimani, & A. Maleki, 2006).

Applications in Material Science

• Synthesis of Fluorescent Heterocyclic Systems : Research into the synthesis of new dyes and fluorescent heterocyclic systems utilized derivatives of imidazo[1,2-a]pyridine. One study produced a blue-violet dye and a blue-green fluorescent heterocyclic system from reactions involving 3-nitroimidazo[1,2-a]pyridine and 2-(2-thienyl)acetonitrile. These compounds exhibited potent antibacterial activity and interesting photophysical properties, indicating the potential for creating functional materials with specific optical properties (Mozhgan Mazloum Farsi Baf, M. Pordel, & Leila Rezaei Daghigh, 2014).

Mechanism of Action

Target of Action

It’s known that imidazo[1,2-a]pyridines, a class of compounds to which this molecule belongs, have a wide range of applications in medicinal chemistry .

Mode of Action

For instance, N-(Pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized from α-bromoketones and 2-aminopyridine under different reaction conditions . The reaction conditions were mild and metal-free .

Action Environment

It’s known that the synthesis of similar compounds involves different reaction conditions .